Cas no 2287281-87-0 (7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole
• CAS No: 2287281-87-0
• MF: C₁₃H₁₆BrN₃O
• MW: 310.189641952515
• CID: 6331791
• PubChem ID: 165738583
• Update Time: 2025-07-22

7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287281-87-0
• EN300-6750145
• 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole

• Inchi： 1S/C13H16BrN3O/c1-13(2)6-8(7-13)17-12-9(14)4-5-10(18-3)11(12)15-16-17/h4-5,8H,6-7H2,1-3H3
• InChI Key： UKOOSMMZZAWUKY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(C1CC(C)(C)C1)N=N2)OC

Computed Properties

• Exact Mass: 309.04767g/mol
• Monoisotopic Mass: 309.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole

Exploring the Properties and Applications of 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole (CAS No. 2287281-87-0)

The compound 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole (CAS No. 2287281-87-0) is a specialized benzotriazole derivative that has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula that includes a bromine substituent and a dimethylcyclobutyl group, this compound exhibits distinct chemical properties that make it valuable for targeted applications. Researchers are particularly intrigued by its potential as a building block in drug discovery, especially in the development of kinase inhibitors and other biologically active molecules.

One of the key reasons for the growing popularity of 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole is its versatility in organic synthesis. The presence of the methoxy group enhances its solubility in polar solvents, while the bromo substituent offers a reactive site for further functionalization via cross-coupling reactions. This makes it an attractive intermediate for constructing complex molecular architectures. Recent studies have explored its use in palladium-catalyzed reactions, which are pivotal in modern medicinal chemistry.

In the context of current trends, CAS No. 2287281-87-0 aligns with the increasing demand for highly functionalized heterocycles in drug development. The benzotriazole core is known for its stability and ability to interact with biological targets, making derivatives like this compound particularly relevant. Questions such as "What are the latest advancements in benzotriazole chemistry?" or "How can 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole be used in cancer research?" are frequently searched, reflecting the compound's importance in cutting-edge science.

From a synthetic perspective, the 3,3-dimethylcyclobutyl moiety introduces steric hindrance, which can influence the compound's binding affinity in biological systems. This feature is often leveraged in the design of selective enzyme inhibitors, a hot topic in precision medicine. Additionally, the methoxy group at the 4-position contributes to electronic effects that modulate reactivity, a detail that synthetic chemists frequently optimize for specific applications.

Environmental and regulatory considerations also play a role in the compound's usage. Unlike some traditional intermediates, 7-bromo-1-(3,3-dimethylcyclobutyl)-4-methoxy-1H-1,2,3-benzotriazole is designed to meet modern green chemistry standards, with efforts focused on reducing waste and improving atom economy. Researchers are increasingly asking, "What are the eco-friendly synthesis routes for benzotriazole derivatives?"—a question that underscores the shift toward sustainable practices.

In summary, CAS No. 2287281-87-0 represents a compelling case study in the evolution of heterocyclic chemistry. Its structural complexity and functional group diversity make it a valuable tool for addressing challenges in drug discovery and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative synthetic methodologies and targeted therapeutic agents.